Cas no 100392-79-8 (Hexane, 1,6-dipropoxy-)

• Product Name: Hexane, 1,6-dipropoxy-
• CAS No: 100392-79-8
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• CID: 1125717
• PubChem ID: 13082815
• Update Time: 2025-04-20

Hexane, 1,6-dipropoxy- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,6-dipropoxy-
• 1,6-dipropoxyhexane
• SCHEMBL2512982
• DTXSID00517648
• 100392-79-8

• Inchi： 1S/C12H26O2/c1-3-9-13-11-7-5-6-8-12-14-10-4-2/h3-12H2,1-2H3
• InChI Key： YEPOMPRKROEEFL-UHFFFAOYSA-N
• SMILES： O(CCC)CCCCCCOCCC

Computed Properties

• Exact Mass: 202.19338
• Monoisotopic Mass: 202.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46